Cas no 61566-57-2 (1,4-Diamino-1,4-dideoxy-3-O-(α-D-glucopyranosyl)-D-glucitol)

• Product Name: 1,4-Diamino-1,4-dideoxy-3-O-(α-D-glucopyranosyl)-D-glucitol
• CAS No: 61566-57-2
• MF: C₁₂H₂₆N₂O₉
• MW: 342.342844486237
• CID: 954733
• Update Time: 2024-02-29

1,4-Diamino-1,4-dideoxy-3-O-(α-D-glucopyranosyl)-D-glucitol Chemical and Physical Properties

Names and Identifiers

• 1,4-Diamino-1,4-dideoxy-3-O-(α-D-glucopyranosyl)-D-glucitol
• Sorbistin C
• CID 101967108
• D-Glucitol, 1,4-diamino-1,4-dideoxy-3-O-α-D-glucopyranosyl- (9CI)

• Inchi： 1S/C12H26N2O9/c13-1-4(17)11(7(14)5(18)2-15)23-12-10(21)9(20)8(19)6(3-16)22-12/h4-12,15-21H,1-3,13-14H2/t4-,5+,6+,7+,8+,9-,10+,11+,12+/m0/s1
• InChI Key： WGBJDUHSPBKMFK-WUJBLJFYSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@H]1O[C@H]([C@H](CN)O)[C@@H]([C@@H](CO)O)N)O)O)O

Computed Properties

• Exact Mass: 342.164
• Monoisotopic Mass: 342.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212
• XLogP3: -5.138

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 744.2±60.0 °C(Predicted)
• pka: 11.66±0.45(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides